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Compound of Interest

Compound Name: 2-Butylfuran

Cat. No.: B1215726 Get Quote

An In-depth Technical Guide to the Physical Properties of 2-Butylfuran

This technical guide provides a comprehensive overview of the core physical properties of 2-
Butylfuran (CAS No. 4466-24-4), a heterocyclic organic compound. Intended for researchers,

scientists, and professionals in drug development, this document compiles essential data on its

boiling point, density, and solubility. Detailed methodologies for the experimental determination

of these properties are also presented to facilitate laboratory work.

Core Physical Properties of 2-Butylfuran
2-Butylfuran is a colorless liquid with a spicy aroma.[1][2] It is a member of the furan class of

compounds, where the hydrogen at position 2 is substituted by a butyl group.[1][2]

Data Presentation
The quantitative physical properties of 2-Butylfuran are summarized in the table below for

clear reference and comparison.
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Physical Property Value Conditions

Boiling Point 139.00 to 140.00 °C @ 760.00 mm Hg[1][3]

59.00 °C @ 45.00 mm Hg[3]

146.2 °C @ 760 mmHg[4]

Density 0.884 to 0.890 g/cm³
@ 25.00 °C (Specific Gravity)

[3]

Water Solubility Insoluble[1][5] -

124.9 mg/L -[3]

Solubility in other solvents Soluble in alcohol[1][3] -

Molecular Weight 124.18 g/mol [1] -

Molecular Formula C₈H₁₂O[3] -

Experimental Protocols
While specific experimental protocols for the determination of 2-Butylfuran's physical

properties are not detailed in the reviewed literature, standard methodologies for organic

compounds are applicable.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure substance, the boiling point is a constant at a given pressure and is a key

indicator of purity.[6][7]

Method 1: Distillation A simple distillation apparatus can be used to determine the boiling point

of a liquid sample of sufficient volume (typically >5 mL).

Apparatus: Distilling flask, condenser, receiving flask, thermometer, and a heat source.

Procedure:
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The liquid is placed in the distilling flask along with boiling chips or a magnetic stir bar to

ensure smooth boiling.

The apparatus is assembled, ensuring the thermometer bulb is positioned just below the

side arm of the distilling flask to accurately measure the temperature of the vapor that is in

equilibrium with the liquid.

The liquid is heated to a boil.

The temperature is recorded when the vapor condensation front is stable on the

thermometer bulb and there is a steady distillation rate. This temperature represents the

boiling point.[8]

Method 2: Thiele Tube (Micro Method) This method is suitable for small sample volumes.

Apparatus: Thiele tube, thermometer, small test tube (e.g., Durham tube), and a sealed

capillary tube.

Procedure:

A few drops of the liquid are placed in the small test tube.

A capillary tube, sealed at one end, is inverted and placed in the liquid.

The test tube is attached to a thermometer and immersed in a Thiele tube containing

heating oil.

The Thiele tube is gently heated. A stream of bubbles will emerge from the open end of the

capillary tube.

Heating is discontinued, and the apparatus is allowed to cool slowly.

The temperature at which the liquid just begins to be drawn into the capillary tube is

recorded as the boiling point.[8][9]

Determination of Density
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Density is the mass of a substance per unit volume. For liquids, it is often measured using a

pycnometer or a vibrating tube densimeter.

Method: Vibrating Tube Densitometer This modern instrument provides rapid and accurate

density measurements.

Principle: A U-shaped tube is electronically excited to vibrate at its characteristic frequency.

This frequency changes when the tube is filled with a sample. The change in frequency is

directly related to the density of the sample.

Procedure:

The instrument is calibrated using two standards of known density, typically dry air and

pure water.

The sample is injected into the clean, dry U-tube.

The instrument measures the oscillation period and calculates the density of the sample.

The temperature of the sample is precisely controlled by the instrument.[10]

Determination of Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution.

For organic compounds, solubility is typically tested in a range of solvents to classify the

compound.

Qualitative Solubility Tests: These tests provide a general understanding of the compound's

polarity and functional groups.

Procedure:

Approximately 0.1 g of the solid or 0.2 mL of the liquid sample is added to a test tube.

About 3 mL of the solvent (e.g., water, 5% NaOH, 5% NaHCO₃, 5% HCl, concentrated

H₂SO₄, organic solvents like ether) is added in portions, with vigorous shaking after each

addition.[11][12]
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The compound is considered soluble if it forms a homogeneous solution with no visible

particles or layers.[13]

Interpretation for 2-Butylfuran:

Insoluble in water: Indicates its nonpolar character due to the butyl chain and the furan

ring having limited polarity.[1][5]

Soluble in alcohol (e.g., ethanol): Consistent with the "like dissolves like" principle, as both

are organic molecules with some degree of polarity.[1][3]

Visualizations
The following diagram illustrates a general experimental workflow for the physical

characterization of an unknown liquid organic compound like 2-Butylfuran.

Physical Property Determination Workflow

Boiling Point Methods Density Methods Solubility Solvents
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Caption: Workflow for determining the physical properties of an organic liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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